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Compound of Interest

Compound Name: Laminariheptaose

CAS No.: 72627-90-8

Cat. No.: B1144741

Get Quote

Executive Summary & Operational Stance
Laminariheptaose (a

-1,3-glucan heptasaccharide) is a specialized research carbohydrate often used as a plant
defense elicitor or substrate in enzymology. While generally classified as non-hazardous under
GHS (Globally Harmonized System) standards, it is a laboratory-grade chemical.

Core Directive: Treat Laminariheptaose with the rigor of a hazardous agent during disposal.

"Non-hazardous" refers to toxicology, not regulatory waste compliance.

Do NOT dispose of in municipal trash (general waste).

Do NOT flush down laboratory drains (unless explicitly authorized by local EHS for dilute

sugar solutions).

DO segregate into the appropriate chemical waste stream to maintain "Cradle-to-Grave"

stewardship.

This guide defines the precise workflows for disposing of solid surplus, liquid residues, and

contaminated debris.
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Chemical Profile & Hazard Identification
Before disposal, verify the material identity to ensure no cross-contamination with cytotoxic

agents or azides often used in carbohydrate chemistry.

Property Specification

Chemical Name Laminariheptaose

Chemical Class
Oligosaccharide (

-1,3-glucan)

CAS Number
80456-66-2 (Generic for Laminarin oligomers) /

Specific to chain length

Physical State White to off-white lyophilized powder

Solubility Water-soluble (> 5 mg/mL)

GHS Classification
Not classified as a dangerous substance (EC

No. 1272/2008)

Reactivity Stable. Avoid strong oxidizing agents.

Critical Note: If the Laminariheptaose has been conjugated (e.g., Fluorescein-labeled) or

dissolved in a hazardous solvent (e.g., DMSO), the disposal profile defaults to the most

hazardous component.

Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)
Applicability: Expired reagents, surplus powder, or spilled solids.

Collection: Transfer the solid material into a dedicated Solid Chemical Waste Container.
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Container Specs: Wide-mouth HDPE jar with a screw-top lid.

Labeling: Affix a hazardous waste label. Even if non-toxic, label clearly:

Content: "Laminariheptaose (Oligosaccharide) - Solid"

Hazard Checkbox: "Non-Regulated" or "General Organic" (depending on facility

nomenclature).

Deactivation (Optional but Recommended): For large quantities (>10g), dampen slightly with

water before sealing to prevent dust generation during downstream incineration.

Final Disposition: Hand over to EHS for Incineration.

Protocol B: Liquid Waste (Aqueous Solutions)
Applicability: Leftover stock solutions, reaction mixtures in water/PBS.

Assessment: Check the buffer composition.

Scenario 1: Pure Water/PBS: Segregate into Non-Halogenated Organic/Aqueous Waste.

Scenario 2: Contains Sodium Azide (Preservative):STOP. This must go into a dedicated

"Azide Waste" stream or be treated to prevent explosion hazards in metal plumbing.

Containerization: Pour into a chemically resistant carboy (HDPE/Polypropylene).

Headspace: Leave 10% headspace to allow for expansion.

Labeling:

"Aqueous Waste: Laminariheptaose (<1%), Buffer salts."

Prohibited Action: Do not mix with strong acids or oxidizers in the waste carboy to avoid

exothermic hydrolysis.

Protocol C: Contaminated Debris
Applicability: Weigh boats, pipette tips, syringes.
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Segregation:

Sharps: Place needles/syringes in a rigid Red Sharps Container.

Soft Debris: Place gloves, paper towels, and weigh boats into a Chemically Contaminated

Debris (Dry Solid) bin.

Bagging: Double-bag using clear or yellow hazardous waste bags (as per local color coding).

Emergency Response: Spill Cleanup
In the event of a powder spill, respiratory irritation from dust is the primary (albeit low) risk.

Step-by-Step Cleanup:

PPE: Don Nitrile gloves, safety glasses, and a lab coat. Use a N95 dust mask if the spill is

>1g and fine dust is visible.

Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.

Removal: Sweep the damp solids into a dustpan or scoop.

Surface Decontamination: Wipe the area with 70% Ethanol or warm water.

Laminariheptaose is sticky when wet; ensure all residue is removed to prevent bacterial

growth on the benchtop.

Disposal: Place all cleanup materials into the Solid Chemical Waste bin.

Decision Logic: Disposal Workflow
The following diagram illustrates the decision-making process for disposing of

Laminariheptaose in various states.
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Figure 1: Decision tree for Laminariheptaose waste stream segregation. Blue indicates start;

Green indicates final standard disposal; Red indicates special handling required.

References & Authority
The protocols defined above are synthesized from standard laboratory safety practices for

organic carbohydrates and specific supplier handling data.

Megazyme (Neogen).Laminariheptaose Product Data & Handling. (General carbohydrate

handling guidelines).

Merck (Sigma-Aldrich).Safety Data Sheet: Laminarin (Parent Compound). (Used as proxy for

toxicity data).
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U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations. (Governs chemical waste identification).

National Research Council (US).Prudent Practices in the Laboratory: Handling and

Management of Chemical Hazards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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